Cas no 1638767-79-9 (tert-butyl N-({3-formylbicyclo[1.1.1]pentan-1-yl}methyl)carbamate)

• Product Name: tert-butyl N-({3-formylbicyclo[1.1.1]pentan-1-yl}methyl)carbamate
• CAS No: 1638767-79-9
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD27987011
• CID: 4610288
• PubChem ID: 118997544
• Update Time: 2024-11-04

tert-butyl N-({3-formylbicyclo[1.1.1]pentan-1-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3-formyl-1-bicyclo[1.1.1]pentanyl)methyl]carbamate
• tert-Butyl N-({3-formylbicyclo[1.1.1]pentan-1-yl}methyl)carbamate
• tert-Butyl((3-formylbicyclo[1.1.1]pentan-1-yl)methyl)carbamate
• tert-Butyl ((3-formylbicyclo[1.1.1]pentan-1-yl)methyl)carbamate
• P14290
• CS-0055562
• 1638767-79-9
• Carbamic acid, N-[(3-formylbicyclo[1.1.1]pent-1-yl)methyl]-, 1,1-dimethylethyl ester
• DTXSID101128636
• 3-(BOC-AMINOMETHYL)-BICYCLO[1.1.1]PENTANE-1-CARBALDEHYDE
• SB11717
• PS-15410
• tert-butyl N-({3-formylbicyclo[1.1.1]pentan-1-yl}methyl)carbamate

• MDL： MFCD27987011
• Inchi： 1S/C12H19NO3/c1-10(2,3)16-9(15)13-7-11-4-12(5-11,6-11)8-14/h8H,4-7H2,1-3H3,(H,13,15)
• InChI Key： IZFLQRGYSHPHTC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC12CC(C=O)(C1)C2

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.4Ų